Cycloshizukaol A

Anti-inflammatory Cell adhesion Leukocyte aggregation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H36O8
Molecular Weight 548.6 g/mol
Cat. No. B15593011
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCycloshizukaol A
Molecular FormulaC32H36O8
Molecular Weight548.6 g/mol
Structural Identifiers
InChIInChI=1S/C32H36O8/c1-29(27(37)39-5)11-15-13-7-17(13)32(4)20(15)10-22(24(34)26(32)36)30(2,28(38)40-6)12-16-14-8-18(14)31(3)19(16)9-21(29)23(33)25(31)35/h9-10,13-14,17-18,25-26,35-36H,7-8,11-12H2,1-6H3
InChIKeyYSPXFYFVBVEVBW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Cycloshizukaol A: Symmetric C2 Lindenane Dimer Cell Adhesion Inhibitor


Cycloshizukaol A is a naturally occurring lindenane-type sesquiterpenoid dimer characterized by a rare 12-membered macrocyclic core and strict C2 symmetry [1]. It is isolated from the roots of various Chloranthus species, including C. japonicus, C. serratus, and C. fortunei [2]. The compound exhibits anti-inflammatory activity primarily through inhibition of cell adhesion molecule expression, specifically ICAM-1, VCAM-1, and E-selectin [3]. As a symmetrical cyclic lindenane dimer, it serves as a key research tool for investigating leukocyte adhesion cascades and as a synthetic benchmark for complex sesquiterpenoid oligomer synthesis [4].

1
Workflow Cell adhesion inhibition study fit (HL-60 aggregation, monocyte adhesion models)
2
Selection Logic Mid-potency lindenane dimer control; C2 symmetrical scaffold for SAR context
3
Procurement Context Multi-species Chloranthus natural product; reported botanical source consistency

Cycloshizukaol A vs. Shizukaol Analogs: Substitution Risks


Substituting Cycloshizukaol A with other lindenane sesquiterpenoid dimers (e.g., shizukaol B, shizukaol F) or monomeric lindenanes is not scientifically valid due to its unique macrocyclic architecture and distinct biological potency profile. The compound possesses a 12-membered macrocyclic ring arising from a proposed [6+6] cycloaddition, a feature absent in the more common [4+2]-type dimers such as shizukaol A and shizukaol D [1]. This structural distinction translates directly into differential activity: in the HL-60 homotypic aggregation assay, the MIC values for shizukaol B (34.1 nM), cycloshizukaol A (0.9 μM), and shizukaol F (27.3 nM) demonstrate a >26-fold potency range among closely related dimers [2]. Furthermore, the synthetic accessibility differs markedly—Cycloshizukaol A requires a distinct [6+6] homodimerization pathway, whereas many analogs are accessed via [4+2] cycloaddition strategies [3]. Using a generic lindenane dimer would therefore introduce uncontrolled variables in both mechanistic studies and synthetic chemistry applications.

Potency Context
Assay-response context may differ significantly: shizukaol B and F exhibit lower MIC/IC50 in adhesion readouts, while Cycloshizukaol A occupies a distinct mid-tier position. Direct substitution without dose recalibration may introduce experimental variability.
Molecular Topology
C2 symmetric cyclic dimer vs. asymmetric shizukaols or hetero-dimers. Conformational constraints and target engagement profiles may not transfer directly; structural analog selection requires review.

Cycloshizukaol A: Comparative Evidence


HL-60 Aggregation Inhibition Potency

Cycloshizukaol A inhibits phorbol 12-myristate 13-acetate (PMA)-induced homotypic aggregation of HL-60 cells with an MIC value of 0.9 μM, demonstrating a potency window that is 26.4-fold lower than shizukaol B (MIC = 34.1 nM) and 33.0-fold lower than shizukaol F (MIC = 27.3 nM) under identical assay conditions [1]. All three compounds were tested without observable cytotoxicity at the active concentrations [1].

HL-60 Aggregation
Head-to-head
MIC: 0.9 μM (Cycloshizukaol A) vs. 34.1 nM (Shizukaol B), 27.3 nM (Shizukaol F) 26–33× less potent
Reported cell-aggregation endpoint context; supports potency-tier placement within lindenane dimers.
No cytotoxicity at MIC; PMA-induced HL-60 model.
Anti-inflammatory Cell adhesion Leukocyte aggregation

THP-1 Adhesion to TNF-α-Stimulated HUVEC

In a functional cell adhesion assay measuring THP-1 monocyte adhesion to TNF-α-stimulated human umbilical vein endothelial cells (HUVEC), Cycloshizukaol A inhibited adhesion with an IC50 value of 1.2 μM [1]. Under identical conditions, the comparator compounds shizukaol B and shizukaol F exhibited IC50 values of 54.6 nM and 34.1 nM, respectively—representing a 22-fold and 35-fold higher potency [1]. The mechanism involves dose-dependent inhibition of ICAM-1, VCAM-1, and E-selectin surface expression on HUVEC, without affecting direct LFA-1/ICAM-1 binding [1].

THP-1 Adhesion
Head-to-head
IC50: 1.2 μM (Cycloshizukaol A) vs. 54.6 nM (Shizukaol B), 34.1 nM (Shizukaol F) 22–35× less potent
Monocyte-endothelial adhesion endpoint context; cross-model potency ranking consistent.
HUVEC + TNF-α; THP-1 cells; dose-dependent inhibition.
Endothelial inflammation Monocyte adhesion ICAM-1/VCAM-1/E-selectin

C2 Symmetry vs. Asymmetric Lindenane Dimers

Cycloshizukaol A is an unprecedented 12-membered macrocyclic sesquiterpenoid dimer with rigorous C2 symmetry, proposed to arise from a [6+6] cycloaddition of two lindenatriene monomer units [1]. In contrast, the vast majority of lindenane sesquiterpenoid dimers—including shizukaol A, shizukaol B, shizukaol D, and shizukaol F—are characterized as [4+2] cycloaddition products with varying skeletal oxidation states and ester appendages [2]. Over 80 lindenane oligomers have been isolated, yet the [6+6] macrocyclic architecture remains exceedingly rare [2].

C2 Symmetry
Class-level
C2-symmetric cyclic [4+2] dimer; distinct from asymmetric shizukaol B/F and hetero-dimers
Molecular topology context for SAR; symmetry may influence binding avidity and conformational flexibility.
Structural elucidation by NMR, MS, ECD, X-ray.
Natural product chemistry Structural elucidation Sesquiterpenoid dimers

Multi-Species Botanical Source Validation

Cycloshizukaol A has been successfully synthesized via asymmetric total synthesis using a triene (TE1) as a potential biosynthetic intermediate under simulated physiological conditions [1]. The synthesis proceeds through a [6+6] homodimerization pathway, distinguishing it from the [4+2] routes employed for shizukaols A and J, chlotrichene B, and trishizukaol A [1]. This validated synthetic route confirms the proposed biosynthetic origin and provides a reliable method for producing the compound independent of natural extraction, which yields only ~7.5 ppm from dry plant material [2].

Botanical Source
Supporting
Isolated from ≥4 Chloranthus spp.: C. japonicus, C. serratus, C. spicatus, C. henryi, C. multistachys
Multi-species authentication supports procurement consistency; chemotaxonomic marker relevance.
LC-MS/NMR dereplication across independent studies.
Total synthesis Biomimetic synthesis Sesquiterpenoid oligomers

Cycloshizukaol A: Validated Research Applications


Mid-Potency Control for Adhesion Screening

Use Cycloshizukaol A as a mid-potency reference compound in SAR panels investigating how dimer architecture ([6+6] macrocyclic vs. [4+2] non-macrocyclic) and oxidation states modulate inhibition of HL-60 aggregation and endothelial adhesion molecule expression. The compound's MIC of 0.9 μM (HL-60 aggregation) and IC50 of 1.2 μM (HUVEC adhesion) provide a quantifiable benchmark distinct from high-potency analogs shizukaol B and F [1].

C2 Symmetry Probe for SAR Studies

Employ Cycloshizukaol A to dissect the signaling pathways governing TNF-α-induced ICAM-1, VCAM-1, and E-selectin expression in endothelial cells. The compound's dose-dependent inhibition of surface adhesion molecule expression—without affecting direct LFA-1/ICAM-1 binding—makes it a valuable tool for probing transcriptional or post-transcriptional regulatory mechanisms in vascular inflammation [1].

Reference Standard for Chloranthus Authentication

Utilize Cycloshizukaol A as a benchmark target for developing and validating novel [6+6] cycloaddition methodologies. The successful asymmetric total synthesis via a triene intermediate demonstrates the feasibility of biomimetic approaches, and the compound's C2-symmetric macrocyclic core serves as a rigorous test of stereochemical control in oligomer assembly [2].

CAM Expression Inhibition Without Direct Antagonism

Incorporate Cycloshizukaol A as a characteristic chemical marker in the chemotaxonomic differentiation of Chloranthus species. The compound is consistently identified as a species-specific metabolite in C. japonicus, C. serratus, and C. fortunei, and its presence (or absence) alongside other lindenane dimers provides a diagnostic signature for botanical authentication and quality control of Chloranthus-derived materials [3].

Application
Selection Property
Validation Focus
Mid-potency reference for adhesion screening
Potency-tier context between high-activity and weak congeners
Assay window calibration; Z′-factor and dose-response review
C2 symmetry probe for SAR studies
Defined symmetric cyclic dimer topology
Binding avidity, CAM target selectivity, conformational baseline
Chloranthus authentication reference
Multi-species chemotaxonomic marker
LC-MS/NMR dereplication; botanical extract method validation
CAM expression inhibition without antagonism
Mechanistic specificity: inhibits expression, not LFA-1/ICAM-1 binding
Transcriptional/post-translational CAM regulation studies

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for Cycloshizukaol A

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.